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Compound of Interest

Compound Name: Saralasin TFA

Cat. No.: B8117582

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of chemical reagents is a critical component of maintaining a safe and
compliant work environment. This guide provides essential, step-by-step procedures for the
safe disposal of Saralasin TFA, a competitive angiotensin Il antagonist used in hypertension
research. While Saralasin TFA is not classified as a hazardous substance, responsible waste
management practices are necessary to minimize environmental impact and ensure workplace
safety.[1][2]

Core Disposal Principles

The fundamental principle for disposing of non-hazardous solid chemical waste like Saralasin

TFA is containment and disposal through an institution's established solid waste stream. Liquid
solutions containing Saralasin TFA should not be disposed of down the drain.[3] Adherence to
your institution's specific waste management guidelines is paramount.

Summary of Key Data

For quick reference, the following table summarizes essential information regarding Saralasin
TFA.
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Property Data
Chemical Name Saralasin (trifluoroacetate salt)
Synonyms [Sarl,Ala8] Angiotensin Il TFA, Aralasin[1][4]
Molecular Formula C44H66F3N13012[2][5]
Molecular Weight 1026.07 g/mol [2][5][6]
Appearance White to Off-White Solid[6]
- H20: 100 mg/mL (requires sonication); DMSO:
Solubility ] o
50 mg/mL (requires sonication)[5][7]
Storage Store at -20°CI[5][7]
Not classified as a hazardous substance
Hazard Classification according to the Globally Harmonized System

(GHS)[1][Z]

Procedural Steps for Disposal

The following protocols provide detailed methodologies for the proper disposal of Saralasin
TFA in various forms.

Unused or Expired Solid Saralasin TFA

o Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate
PPE, including a laboratory coat, nitrile gloves, and safety glasses with side shields.[3][8]

o Containment: Place the unwanted Saralasin TFA, preferably in its original container, into a
designated and clearly labeled waste container for non-hazardous solid chemical waste.[3]

e Labeling: The waste container should be labeled in accordance with your institution's
guidelines, for example, as "Non-Hazardous Laboratory Waste."[3]

» Disposal: Dispose of the container through your institution's established waste management
stream for non-hazardous solid waste.[3]
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Contaminated Labware and Materials

This includes items such as weighing boats, filter paper, pipette tips, and vials that have come
into contact with Saralasin TFA.

o Segregation: Collect all solid materials that have been contaminated with Saralasin TFA.[3]

o Containment: Place these items into the designated "Non-Hazardous Laboratory Waste"
container.[3]

» Disposal: Dispose of the container following your institution's protocol for non-hazardous
solid waste.[3]

Empty Saralasin TFA Containers

» Decontamination: Ensure the container is thoroughly empty.

o Label Defacement: To prevent misidentification, obliterate or remove the original product
label.[3]

» Disposal: Dispose of the empty container in the appropriate recycling or solid waste bin as
per your facility's guidelines.[3]

Accidental Spills
In the event of a spill, follow these steps to ensure safe cleanup and disposal.

e Personal Protection: Wear appropriate PPE, including a lab coat, gloves, and safety glasses,
before initiating cleanup.[3] For powdered spills, an N95 respirator or equivalent is
recommended to avoid inhalation of dust.[8]

o Containment: For powdered spills, gently cover the material to avoid generating dust. For
liquid spills, use an inert absorbent material.[8]

o Collection: Carefully sweep or scoop the contained material into a suitable, sealed container.

[3]L8]

o Labeling: Label the container as "Spill Debris: Non-Hazardous (Saralasin TFA)."[3]
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» Final Disposal: Dispose of the container as non-hazardous solid waste through your
institution's waste management stream.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Saralasin TFA and related materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cdn.caymanchem.com [cdn.caymanchem.com]

. file.medchemexpress.com [file.medchemexpress.com]
. benchchem.com [benchchem.com]

. medchemexpress.com [medchemexpress.com]

. file.glpbio.com [file.glpbio.com]

. Saralasin TFA Salt | CymitQuimica [cymitquimica.com]

. glpbio.com [glpbio.com]

°
[e0) ~ » (&) EEN w N =

. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [A Guide to the Safe Disposal of Saralasin TFA].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8117582#saralasin-tfa-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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